6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate

• IUPAC Name: (6-chloro-3,4-dimethyl-2-oxochromen-7-yl) cyclohexanecarboxylate
• InChI: InChI=1S/C18H19ClO4/c1-10-11(2)17(20)22-15-9-16(14(19)8-13(10)15)23-18(21)12-6-4-3-5-7-12/h8-9,12H,3-7H2,1-2H3
• InChI Key: VLVWTSIUDNNAKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OC(=O)C3CCCCC3)C
• Molecular Formula: C18H19ClO4
• Molecular Weight: 334.8 g/mol

Description

6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate varies depending on its application. In the case of its anti-inflammatory and antioxidant properties, it is believed to work by inhibiting the production of reactive oxygen species and pro-inflammatory cytokines. In the case of its anticancer properties, it is believed to induce apoptosis in cancer cells by activating caspases and disrupting the mitochondrial membrane potential.
Biochemical and Physiological Effects
Studies have shown that 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate has a range of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, improve cognitive function, and inhibit tumor growth. However, more research is needed to fully understand its effects in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate in lab experiments is its versatility. It can be used in a range of applications, from medicine to materials science. However, one limitation is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate. One area of interest is its potential as a therapeutic agent for Alzheimer's disease. Another area of interest is its use in the development of new materials with unique properties. Additionally, more research is needed to fully understand its effects on human health and its potential as a diagnostic tool for various diseases.

Synthesis Methods

The synthesis of 6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate involves the reaction of 6-chloro-3,4-dimethylcoumarin with cyclohexanecarboxylic acid in the presence of a catalyst. The reaction is carried out in a solvent such as dichloromethane or ethanol, and the product is obtained through a series of purification steps.

Scientific Research Applications

6-chloro-3,4-dimethyl-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate has been extensively studied for its potential applications in various fields. In the field of medicine, it has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease. In addition, it has been explored for its use in the development of new materials with unique properties.